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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392 Get Quote

In the landscape of hydrocarbon research and development, particularly within solvent

applications and as components in fuel surrogates, a detailed understanding of the

physicochemical properties of isomers is paramount. This guide provides a comparative study

of 4-ethyloctane and its straight-chain isomer, n-decane. Both share the same molecular

formula, C10H22, yet their structural differences impart distinct physical characteristics that are

critical for their application in various scientific and industrial fields.[1][2] This document is

intended for researchers, scientists, and drug development professionals seeking a concise,

data-driven comparison of these two alkanes.

Physicochemical Properties: A Tabular Comparison
The following table summarizes the key physicochemical properties of 4-ethyloctane and n-

decane, compiled from various experimental sources. These properties are fundamental to

understanding the behavior of these compounds in different environments and applications.
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Property 4-Ethyloctane n-Decane Unit

Molecular Weight 142.28 142.28 g/mol

Boiling Point 163.6[3][4] 174.2[5] °C

Melting Point -87.69[3][4] -29.7[5] °C

Density 0.733[3] 0.730 g/cm³

Dynamic Viscosity Not Available 0.850 (at 25°C)[2] mPa·s

Surface Tension Not Available 0.0238[2] N/m

Flash Point 36.5[3] 46[5] °C

Water Solubility
75.36 (temperature

not stated)[3][4]
Insoluble[6] µg/L

LogP (Octanol/Water

Partition Coefficient)
4.00290[3] 5.01[6] -

Structural and Application Insights
4-Ethyloctane, a branched-chain alkane, exhibits a lower boiling point and a significantly lower

melting point compared to the straight-chain n-decane.[3][4][5] This is a direct consequence of

its molecular structure; the branching in 4-ethyloctane hinders the efficient packing of

molecules, leading to weaker intermolecular van der Waals forces compared to the more linear

and easily stackable n-decane molecules.[7]

The lower flash point of 4-ethyloctane suggests a higher flammability under ambient

conditions.[3][5] Both compounds are nonpolar solvents, with n-decane being practically

insoluble in water.[6][8] The LogP value, a measure of lipophilicity, is higher for n-decane,

indicating its greater preference for non-aqueous environments.[3][6]

While n-decane is a known component of gasoline and kerosene and is used as a solvent and

in chemical synthesis, 4-ethyloctane is primarily utilized as an organic solvent in industries

such as paints, cleaners, and coatings.[6][8]
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The determination of the physicochemical properties presented in this guide relies on

established experimental methodologies. Below are brief descriptions of the protocols for key

experiments.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of small quantities of a liquid is the Thiele Tube Method.[9]

A small sample of the liquid (less than 0.5 mL) is placed in a small test tube or vial.[9]

An inverted capillary tube, sealed at one end, is placed in the sample vial.[9]

The vial is attached to a thermometer and heated in a Thiele tube containing a high-boiling

point oil (e.g., mineral oil).[9]

As the temperature rises, the air trapped in the capillary tube expands and escapes as a

stream of bubbles.[10]

The heat is then removed, and the liquid is allowed to cool.[10]

The boiling point is the temperature at which the liquid is drawn into the capillary tube,

indicating that the vapor pressure of the sample is equal to the atmospheric pressure.[10]

Density Measurement
The density of a liquid, its mass per unit volume, can be accurately determined using a

vibrating tube densimeter.[11][12]

A U-shaped tube is electronically excited to vibrate at its natural frequency.[11]

This frequency is dependent on the mass of the tube, which in turn is influenced by the

density of the liquid filling it.[11]

The instrument is calibrated with fluids of known density, such as dry air and pure water.

The sample is then introduced into the tube, and the new resonant frequency is measured.
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The density of the sample is then calculated based on the change in frequency.[11]

Viscosity Measurement
The dynamic viscosity of a fluid, a measure of its resistance to flow, is often determined using a

capillary viscometer, such as an Ostwald or Ubbelohde viscometer.[13]

A fixed volume of the liquid is drawn into the upper bulb of the viscometer.

The time it takes for the liquid to flow through a narrow capillary tube between two marked

points under the influence of gravity is measured.[13]

The kinematic viscosity is calculated from this flow time and the viscometer constant.

The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density

of the liquid, which must be determined separately.[14]

Surface Tension Measurement
Surface tension, the tendency of a liquid to shrink into the minimum surface area possible, can

be measured using various techniques, including the pendant drop method and the capillary

wave method.[15]

Pendant Drop Method: A drop of liquid is suspended from the end of a capillary tube. The

shape of the drop is determined by the balance between surface tension and gravity. An

image of the drop is captured, and its profile is analyzed to determine the surface tension.

[15]

Capillary Wave Method: Small-amplitude waves are generated on the surface of the liquid.

The wavelength and frequency of these waves are measured, often using laser light

scattering. The surface tension can then be calculated from the dispersion relation of the

capillary waves.[15]

Logical Workflow for Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

key physicochemical properties discussed in this guide.
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Fig. 1: Experimental workflow for physicochemical property determination.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b094392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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